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Compound of Interest

Compound Name: Tert-butyl methanesulfonate

Cat. No.: B095192

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available hazard and toxicity information for
tert-butyl methanesulfonate. It is intended for informational purposes for a professional
audience and should not be used as a substitute for a comprehensive Safety Data Sheet
(SDS) or a formal risk assessment.

Introduction

Tert-butyl methanesulfonate (CAS No. 16427-41-1), also known as tert-butyl mesylate, is an
organic chemical intermediate used in various synthetic processes. As an alkylating agent, it is
structurally related to compounds known for their potential genotoxic and carcinogenic
properties. This guide provides an in-depth overview of the known hazards, available toxicity
data, and recommended experimental protocols for the safety assessment of tert-butyl
methanesulfonate and related alkyl sulfonates. Due to a lack of extensive publicly available
toxicological data for tert-butyl methanesulfonate specifically, information from structurally
related compounds is included to provide a more complete, albeit inferred, hazard profile.

Hazard Identification and Classification

Tert-butyl methanesulfonate is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The available data
indicates significant health risks associated with its handling and use.[1]
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Table 1: GHS Classification of Tert-butyl Methanesulfonate[1]

Hazard
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Acute Toxicity, H302: Harmful if ) L,
4 Warning laalt text
Oral swallowed

H314: Causes

Skin .
) o severe skin L,
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H351: Suspected
Carcinogenicity 2 of causing Warning wialt text

cancer

Precautionary Statements: A comprehensive list of precautionary statements, including those
for prevention, response, storage, and disposal, can be found in the safety data sheet for this
compound. Key preventive measures include obtaining special instructions before use, not
handling until all safety precautions have been read and understood, and wearing protective
gloves, clothing, eye, and face protection.[1]

Toxicological Data

Direct quantitative toxicological data for tert-butyl methanesulfonate is limited in the public
domain. However, data from related alkyl methanesulfonates, such as methyl
methanesulfonate (MMS), provide an indication of the potential toxicity.

Table 2: Acute Toxicity Data for a Related Alkyl Methanesulfonate
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Compound Test Species Route Value Reference
Methyl

Methanesulfo  LD50 Rat (female) Oral 225 mg/kg

nate

The GHS classification of tert-butyl methanesulfonate as "Acute Toxicity, Oral, Category 4"
suggests an LD50 value in the range of 300 to 2000 mg/kg. However, without specific studies
on tert-butyl methanesulfonate, this remains an estimation.

Genotoxicity

Alkyl methanesulfonates are a class of compounds known for their genotoxic potential, acting
as alkylating agents that can modify DNA.[2][3][4][5] Tert-butyl methanesulfonate is
suspected of causing genetic defects (GHS Category 2).[1] While specific experimental data for
tert-butyl methanesulfonate is not readily available, the genotoxicity of related compounds
like ethyl methanesulfonate (EMS) is well-documented.[2]

The genotoxic mechanism of alkyl sulfonates involves the transfer of an alkyl group to
nucleophilic sites on DNA bases. This can lead to point mutations, chromosomal damage, and,
ultimately, carcinogenicity.[2][3]

Metabolism and Toxicokinetics

Specific metabolism and toxicokinetic studies on tert-butyl methanesulfonate have not been
identified in the reviewed literature. However, the metabolism of the tert-butyl group in various
drug molecules is well-characterized. The tert-butyl moiety is often subject to hydroxylation by
cytochrome P450 (CYP) enzymes, followed by further oxidation.

Based on this general understanding, a hypothetical metabolic pathway for tert-butyl
methanesulfonate can be proposed.
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Absorption & Distribution Hepatic Metabolism (Phase I) Excretion

Absorption
Tert-butyl Methaneslfonate ’ Hydroxylation of tert-butyl group . .
(Oral, Dermal, or Inhalation Exposure) Systemic Circulation (CYP450 enzymes) Hydroxy-tert-butyl (Phase 1) Excretion in Urine/Feces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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